1-(4-Bromo-phenyl)-4-methyl-pent-1-en-3-one

• Molecular Formula: C12H13BrO
• Molecular Weight: 253.13 g/mol
• IUPAC Name: 1-(4-bromophenyl)-4-methylpent-1-en-3-one
• InChI: InChI=1S/C12H13BrO/c1-9(2)12(14)8-5-10-3-6-11(13)7-4-10/h3-9H,1-2H3
• InChI Key: NXRQXRLIGYBVGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C=CC1=CC=C(C=C1)Br

Description

1-(4-Bromo-phenyl)-4-methyl-pent-1-en-3-one is a useful research compound. Its molecular formula is C12H13BrO and its molecular weight is 253.13 g/mol. The purity is usually 95%.
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4-Bromo-benzaldehyde (available from Aldrich, 10.0 g, 54.3 mmol) was added to a solution of 3-methyl-butan-2-one (available from Aldrich, 4.7 g, 54.7 mmol) in 10 mL of 10% NaOH(aq) and 20 mL of ethanol. After stirring at room temperature for 3 h, the reaction mixture was diluted with water (50 mL) and extracted with diethyl ether (3×20 mL). The organic layer was then washed with brine (1×5 mL), dried (MgSO4) and concentrated at reduced pressure. Purification by flash chromatography (95:5 hexane/ethyl acetate) yielded the title compound (7.98 g, 58% yield) as a light yellow oil: